2-chloro-N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-chloro-N-[(2-methyl-5-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H12ClN3O3S/c1-9-6-7-10(19(21)22)8-13(9)17-15(23)18-14(20)11-4-2-3-5-12(11)16/h2-8H,1H3,(H2,17,18,20,23)
• InChI Key: PFOVWHYDQRIGTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=S)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

2-chloro-N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}benzamide is a useful research compound. Its molecular formula is C15H12ClN3O3S and its molecular weight is 349.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.0287901 g/mol and the complexity rating of the compound is 471. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives related to "2-chloro-N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}benzamide" involve complex chemical processes to create compounds with specific properties. Studies have demonstrated the synthesis of compounds with varied structures aiming at potential applications in medicinal chemistry and material science. For instance, the preparation of compounds by reacting with different reagents shows the versatility in synthesizing derivatives with potential biological or chemical utility (Saeed et al., 2010).

Biological Evaluation

Research efforts have been directed towards evaluating the biological activities of derivatives, focusing on anticancer and antimicrobial properties. For example, the synthesis of derivatives and their evaluation as potent antitumor agents highlight the potential of these compounds in cancer research. The design and synthesis of biologically stable derivatives that exhibit inhibitory effects on tumor growth demonstrate the therapeutic potential of these compounds (Yoshida et al., 2005).

Antimicrobial Activity

The development of derivatives also includes the assessment of their antimicrobial activities. Studies involving the synthesis of new compounds and their screening for antibacterial and antifungal activities contribute to the search for new antimicrobial agents. This research is crucial in addressing the increasing resistance to existing antimicrobial drugs (Naganagowda & Petsom, 2011).

Chemoselective Transformations

Investigations into chemoselective transformations provide insights into the reactivity and potential applications of these compounds in synthetic organic chemistry. The ability to undergo specific reactions under controlled conditions is vital for the development of novel synthetic methodologies that can be applied to the preparation of complex molecules (Singh et al., 2017).